Cas no 5252-79-9 (Ethanethioic acid,2-[2-(aminocarbonyl)phenoxy]-, S-[2-(diethylamino)ethyl] ester)
5252-79-9 structure
Product Name:Ethanethioic acid,2-[2-(aminocarbonyl)phenoxy]-, S-[2-(diethylamino)ethyl] ester
CAS No:5252-79-9
MF:C16H10F6N2O3
MW:392.252624988556
CID:385190
PubChem ID:1070628
Update Time:2025-04-19
Ethanethioic acid,2-[2-(aminocarbonyl)phenoxy]-, S-[2-(diethylamino)ethyl] ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioic acid,2-[2-(aminocarbonyl)phenoxy]-, S-[2-(diethylamino)ethyl] ester
- 2,2,2-trifluoro-N-[4-[4-[(2,2,2-trifluoroacetyl)amino]phenoxy]phenyl]acetamide
- N,N'-(Oxydi-4,1-phenylene)bis(2,2,2-trifluoroacetamide)
- N,N'-(Oxydibenzene-4,1-diyl)bis(2,2,2-trifluoroacetamide)
- 5252-79-9
- CBMicro_015120
- SR-01000512458-1
- AKOS000485649
- SR-01000512458
- DTXSID20360057
- BIM-0015351.P001
- 2,2,2-TRIFLUORO-N-{4-[4-(2,2,2-TRIFLUOROACETAMIDO)PHENOXY]PHENYL}ACETAMIDE
- ICELGZHOASOPJY-UHFFFAOYSA-N
- 2,2,2-Trifluoro-N-(4-(4-[(2,2,2-trifluoroacetyl)amino]phenoxy)phenyl)acetamide
-
- Inchi: 1S/C16H10F6N2O3/c17-15(18,19)13(25)23-9-1-5-11(6-2-9)27-12-7-3-10(4-8-12)24-14(26)16(20,21)22/h1-8H,(H,23,25)(H,24,26)
- InChI Key: ICELGZHOASOPJY-UHFFFAOYSA-N
- SMILES: FC(C(NC1C=CC(=CC=1)OC1C=CC(=CC=1)NC(C(F)(F)F)=O)=O)(F)F
Computed Properties
- Exact Mass: 392.0596
- Monoisotopic Mass: 392.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.514
- Boiling Point: 462.9°Cat760mmHg
- Flash Point: 233.8°C
- Refractive Index: 1.547
- PSA: 67.43
Ethanethioic acid,2-[2-(aminocarbonyl)phenoxy]-, S-[2-(diethylamino)ethyl] ester Related Literature
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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